Cas no 4029-26-9 (2,2-dimethyl-4-oxocyclohexane-1-carboxylic acid)

2,2-dimethyl-4-oxocyclohexane-1-carboxylic acid structure
4029-26-9 structure
Product Name:2,2-dimethyl-4-oxocyclohexane-1-carboxylic acid
CAS No:4029-26-9
MF:C9H14O3
MW:170.205663204193
MDL:MFCD11520353
CID:324776
PubChem ID:52911205
Update Time:2025-04-19

2,2-dimethyl-4-oxocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2,2-Dimethyl-4-oxocyclohexanecarboxylic acid
    • 2,2-dimethyl-4-oxocyclohexane-1-carboxylic acid
    • Cyclohexanecarboxylic acid, 2,2-dimethyl-4-oxo-
    • 2,2-Dimethyl-4-ketocyclohexanecarboxylic acid
    • 2,2-Dimethyl-4-oxocyclohexanecarboxylicacid
    • FT-0729951
    • CS-B1059
    • DTXSID10680559
    • MFCD11520353
    • AM84987
    • Cyclohexanecarboxylicacid,2,2-dimethyl-4-oxo-
    • 4029-26-9
    • DS-17561
    • AB86295
    • NZSQDCPBCNZMHB-UHFFFAOYSA-N
    • 2,2-dimethyl-4-oxo-cyclohexanecarboxylic acid
    • AB85979
    • AKOS006324079
    • 2,2-dimethyl-4-oxo-cyclohexanecarboxylic acid;2,2-Dimethyl-4-oxocyclohexanecarboxylic acid
    • A825036
    • EN300-182690
    • BCP23143
    • SCHEMBL2017466
    • (1R)-2,2-dimethyl-4-oxocyclohexane-1-carboxylic acid
    • SY108238
    • AB92703
    • DB-002255
    • MDL： MFCD11520353
    • Inchi： 1S/C9H14O3/c1-9(2)5-6(10)3-4-7(9)8(11)12/h7H,3-5H2,1-2H3,(H,11,12)
    • InChI Key： NZSQDCPBCNZMHB-UHFFFAOYSA-N
    • SMILES： O=C1CCC(C(=O)O)C(C)(C)C1

Computed Properties

  • Exact Mass: 170.09400
  • Monoisotopic Mass: 170.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.108±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 301.6°C at 760 mmHg
  • Solubility: Slightly soluble (22 g/l) (25 º C),
  • PSA: 54.37000
  • LogP: 1.46640

2,2-dimethyl-4-oxocyclohexane-1-carboxylic acid Security Information

2,2-dimethyl-4-oxocyclohexane-1-carboxylic acid Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

2,2-dimethyl-4-oxocyclohexane-1-carboxylic acid Pricemore >>

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